Cas no 43071-47-2 (2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid
• CAS No: 43071-47-2
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• MDL: MFCD01114916
• CID: 879976
• PubChem ID: 874625
• Update Time: 2025-06-09

2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid
• AC1LI58N
• AC1Q3SFG
• ALBB-000440
• CBMicro_046458
• CTK4I6979
• MolPort-001-509-346
• Oprea1_482109
• 2-(4-CHLORO-PHENYL)-3-METHYL-QUINOLINE-4-CARBOXYLIC ACID
• BIM-0046544.P001
• STK424525
• 43071-47-2
• CS-0313529
• MFCD01114916
• AKOS003270585
• SB68793
• DTXSID50358003
• DB-027873
• AS-38777
• BBL016552

• MDL： MFCD01114916
• Inchi： 1S/C17H12ClNO2/c1-10-15(17(20)21)13-4-2-3-5-14(13)19-16(10)11-6-8-12(18)9-7-11/h2-9H,1H3,(H,20,21)
• InChI Key： ZYTMJUPLERGXJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 297.05600
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 4.56180

2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 43071-47-2)

2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 43071-47-2) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its 4-chlorophenyl and methylquinoline moieties, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in designing novel anti-inflammatory agents and antimicrobial compounds, aligning with current trends in drug discovery for resistant pathogens.

The structural uniqueness of CAS 43071-47-2 lies in its carboxylic acid functional group, which enables diverse chemical modifications. Recent studies highlight its utility in developing small-molecule inhibitors targeting specific enzymatic pathways—a hot topic in precision medicine and cancer therapeutics. This aligns with frequent search queries like "quinoline derivatives in drug design" or "chlorophenyl compounds for medicinal chemistry," reflecting growing interest in structure-activity relationships.

From a synthetic chemistry perspective, 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid serves as a key intermediate for heterocyclic compound synthesis. Its electron-withdrawing chlorophenyl group influences reactivity patterns, making it valuable for Pd-catalyzed cross-coupling reactions—a technique widely discussed in green chemistry forums. Environmental considerations in chemical synthesis have boosted searches for "sustainable quinoline derivatives," positioning this compound as relevant to eco-friendly research methodologies.

Analytical characterization of 43071-47-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common researcher questions about compound purity verification. The methyl group at position 3 creates distinctive spectral signatures, facilitating its identification in complex mixtures—an aspect crucial for quality control in pharmaceutical intermediates production.

In material science applications, the planar quinoline core of this compound shows promise for developing organic semiconductors and luminescent materials. This connects with trending searches about "organic electronic materials" and "quinoline-based optoelectronics," particularly as industries seek alternatives to conventional silicon-based technologies. The compound's conjugated π-system enables interesting photophysical properties worth investigating.

Regulatory aspects of 2-(4-Chlorophenyl)-3-methylquinoline-4-carboxylic acid comply with standard laboratory chemical guidelines, with proper handling focusing on pH-neutralization due to its carboxylic acid nature. Safety data sheets emphasize standard organic compound precautions, differentiating it from restricted substances while ensuring compliance with REACH and GHS standards—frequently searched regulatory frameworks in chemical commerce.

The commercial availability of CAS 43071-47-2 through specialty chemical suppliers meets demand from contract research organizations (CROs) and academic labs. Market analyses show growing procurement for high-throughput screening libraries, correlating with increased publication activity around quinoline pharmacophores in peer-reviewed journals—a metric often tracked by research professionals.

Future research directions for this compound may explore its metal-chelating properties, given the quinoline scaffold's known coordination chemistry. This potential aligns with emerging interests in catalytic applications and metal-organic frameworks (MOFs)—subjects generating substantial academic discourse and patent activity in recent years.